Cas no 220499-11-6 (1-Tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate)
220499-11-6 structure
Product Name:1-Tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate
CAS No:220499-11-6
MF:C15H17NO4
MW:275.299784421921
MDL:MFCD09834880
CID:850771
PubChem ID:12148523
Update Time:2025-04-19
1-Tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate
- 1-(tert-butyl) 4-methyl 1H-1,4-indoledicarboxylate
- Methyl 1-BOC-indole-4-carboxylate
- O1-tert-Butyl O4-methyl indole-1,4-dicarboxylate
- 1-O-tert-butyl 4-O-methyl indole-1,4-dicarboxylate
- 1-Boc-4-carbomethoxyindole
- 1-(TERT-BUTYL) 4-METHYL 1H-INDOLE-1,4-DICARBOXYLATE
- HLGNJZVTHXMEHU-UHFFFAOYSA-N
- RP07837
- ST2403504
- AX8230678
- V4433
- 1-tert-butyl 4-methyl indole-1,4-dicarboxylate
- I
- MFCD09834880
- AKOS015836986
- AS-43914
- W-206721
- 1-tert-Butyl4-methyl1H-indole-1,4-dicarboxylate
- SY287110
- DB-370675
- VIA49911
- SCHEMBL760556
- CS-0112207
- DTXSID30478576
- indole-1,4-dicarboxylic acid 1-tert-butyl ester 4-methyl ester
- Methyl 1-Boc-4-indolecarboxylate
- 220499-11-6
- 1-Tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate
-
- MDL： MFCD09834880
- Inchi： 1S/C15H17NO4/c1-15(2,3)20-14(18)16-9-8-10-11(13(17)19-4)6-5-7-12(10)16/h5-9H,1-4H3
- InChI Key： HLGNJZVTHXMEHU-UHFFFAOYSA-N
- SMILES： O(C(N1C=CC2C(C(=O)OC)=CC=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 275.11600
- Monoisotopic Mass: 275.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5
- XLogP3: 3.1
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 387.3±34.0 °C at 760 mmHg
- Flash Point: 188.0±25.7 °C
- PSA: 57.53000
- LogP: 3.21110
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1-Tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM103079-10g |
1-tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate |
220499-11-6 | 95% | 10g |
$410 | 2021-08-06 | |
| Alichem | A199008372-5g |
1-tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate |
220499-11-6 | 95% | 5g |
$603.90 | 2023-09-02 | |
| TRC | B816488-50mg |
1-Tert-Butyl 4-Methyl 1h-Indole-1,4-Dicarboxylate |
220499-11-6 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B816488-100mg |
1-Tert-Butyl 4-Methyl 1h-Indole-1,4-Dicarboxylate |
220499-11-6 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B816488-500mg |
1-Tert-Butyl 4-Methyl 1h-Indole-1,4-Dicarboxylate |
220499-11-6 | 500mg |
$ 135.00 | 2022-06-06 | ||
| abcr | AB273018-1 g |
Methyl 1-BOC-indole-4-carboxylate; 98% |
220499-11-6 | 1g |
€169.50 | 2023-04-26 | ||
| abcr | AB273018-5 g |
Methyl 1-BOC-indole-4-carboxylate; 98% |
220499-11-6 | 5g |
€552.00 | 2023-04-26 | ||
| Chemenu | CM103079-10g |
1-tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate |
220499-11-6 | 95% | 10g |
$410 | 2022-09-01 | |
| eNovation Chemicals LLC | D749672-1g |
1-tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate |
220499-11-6 | 98% | 1g |
$160 | 2024-06-07 | |
| Chemenu | CM103079-5g |
1-tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate |
220499-11-6 | 95% | 5g |
$*** | 2023-03-30 |
1-Tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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